FluorEver OBA

• CAS No.: 131015-96-8
• Molecular Formula: C4H4N2OS
• Synonyms: FluorEver OBA

Description

FluorEver OBA is a high-performance optical brightening agent (OBA), also known as a fluorescent brightening agent (FBA), designed for advanced research applications in material science and industrial product development. These compounds are fluorescent dyes that absorb light in the ultraviolet and violet region of the electromagnetic spectrum and re-emit it in the blue region, creating a perceived whitening and brightening effect on the treated materials . This mechanism allows for the enhancement of material whiteness without the use of traditional color-altering agents like pigments or bluing agents . The research value of this compound lies in its excellent bluish-white brightening performance, heat resistance, and chemical stability, making it a robust candidate for experimental processes. Its adsorption onto substrates like cellulose is governed by multiple factors, including surface polarity, dye solubility, and solution ionic strength, with the presence of bivalent cations like Ca²⁺ shown to promote adsorption by creating coordination polymers . Researchers can exploit this compound to optimize processes in industries such as textiles, paper, plastics, and coatings, where it is applied to materials including cellulose, nylon, polyester, and other polymers to improve brightness and color appearance . It is supplied in formulations suitable for various application methods, including wet-end application, size press, and surface coating in the paper industry, and can be customized for specific experimental requirements . This product is intended For Research Use Only (RUO). It is strictly not for diagnostic, therapeutic, or personal use.

Mechanisms of Fluoride Release from Fluorever Oba

Elucidation of Ion Release Kinetics and Profiles

The release of fluoride (B91410) ions from polymer-based dental materials typically follows a characteristic pattern involving an initial high release phase followed by a more sustained, lower-level release. This biphasic profile is influenced by the material's composition and the surrounding environment.

Analysis of Initial Burst Effect Phenomena and Attenuation Dynamics

A common feature of fluoride-releasing dental materials is the "burst effect," characterized by a significantly higher rate of fluoride release during the initial period after placement, typically within the first 24 hours. nih.govnih.govkapd.orgscielo.brscielo.brresearchgate.netmdpi.comamhsr.org This initial burst can be advantageous as it provides a high concentration of fluoride to the surrounding tooth structure and oral environment, potentially reducing bacterial viability and promoting early remineralization. kapd.org43.230.198

The initial burst is often attributed to the dissolution of fluoride-containing particles near the surface of the material and the washing off of loosely bound fluoride ions. kapd.orgscielo.brresearchgate.net In materials that undergo an acid-base reaction during setting, such as glass ionomer cements and resin-modified glass ionomers, this reaction also contributes to the initial fluoride release from the glass particles. kapd.orgscielo.brscielo.br

Following the initial burst, the rate of fluoride release typically decreases rapidly and then attenuates over time, stabilizing at a much lower level. nih.govscielo.brresearchgate.net This attenuation is due to the depletion of readily available fluoride on the surface and near-surface layers of the material.

Investigation of Sustained and Long-Term Fluoride Release Rates

After the initial burst, fluoride release continues at a lower, more sustained rate for an extended period, which can range from several months to years. nih.govbalkandentaljournal.comnih.gov This long-term release is primarily driven by the diffusion of fluoride ions through the polymer matrix. mdpi.com43.230.198nih.gov The rate of sustained release is crucial for providing continuous protection against demineralization and supporting remineralization over the lifespan of the restoration. fluorideresearch.orgallenpress.com

Studies have investigated the cumulative fluoride release over extended periods. For instance, some materials have demonstrated sustained fluoride release for 18 months or more. scispace.comnih.gov The amount of fluoride released during this sustained phase is generally lower than that released during the initial burst but is considered important for maintaining a therapeutic level of fluoride in the local environment. fluorideresearch.orgnih.govthejcdp.com

Data on cumulative fluoride release from different materials highlights the variability in both the initial burst and the sustained release phases.

Material Type	Initial Release (e.g., Day 1)	Sustained Release (e.g., over months/years)
Conventional Glass Ionomer Cement	High	Moderate to High, sustained for years nih.govbalkandentaljournal.com
Resin-Modified Glass Ionomer Cement	High	Moderate to High, sustained for years nih.govbalkandentaljournal.com
Compomer	Lower than GIC/RMGIC	Moderate, sustained for years mdpi.combalkandentaljournal.comnih.gov
Fluoride-Releasing Composite Resin	Lower than Compomer	Low, sustained mdpi.combalkandentaljournal.comnih.gov
Giomer	Initial burst present	Sustained, potentially higher than composites scispace.comallenpress.com

Physico-Chemical Principles Governing Fluoride Elution from Polymer Matrices

The elution of fluoride from polymer-based dental materials is a diffusion-controlled process influenced by the properties of the polymer matrix and the interaction with the surrounding environment. mdpi.com43.230.198nih.gov

Role of Resin Matrix Composition and Structure in Ion Diffusion

The composition and structure of the polymer matrix significantly influence the rate and extent of fluoride diffusion. The hydrophilicity of the resin matrix plays a key role; more hydrophilic matrices tend to absorb more water, which acts as a medium for fluoride ion diffusion. mdpi.commdpi.comnih.gov Monomers commonly used in dental resins, such as Bis-GMA, UDMA, and TEGDMA, contribute to the matrix structure and properties. wjgnet.comscispace.comeyedent.czuib.no The inclusion of hydrophilic monomers like HEMA (2-hydroxyethyl methacrylate) has been shown to improve fluoride release, particularly in the short term, by increasing the hydrophilicity and facilitating dissolution. nih.gov43.230.198mdpi.comnih.gov

The presence and distribution of fluoride-containing fillers within the polymer matrix are also critical. Materials incorporate fluoride in various forms, such as strontium or sodium fluoride, calcium fluoride, or ytterbium fluoride, often within the resin matrix or filler particles. mdpi.com The nature of the filler, such as fluoroaluminosilicate glass in GICs and RMGICs or pre-reacted glass ionomer (S-PRG) fillers in giomers, affects the release mechanism and kinetics. fluorideresearch.orgbalkandentaljournal.commdpi.comscispace.comeyedent.czallenpress.com The hydrogel layer formed around glass particles in some materials can also influence fluoride diffusion. fluorideresearch.orgallenpress.com The density and porosity of the polymer network formed during polymerization also impact the pathways available for water sorption and ion diffusion.

Influence of Simulated Oral Environmental Factors on Release Mechanisms

The oral environment is dynamic, and factors such as pH, temperature, and the presence of saliva or other fluids can significantly influence fluoride release. nih.govmdpi.commdpi.commdpi.commdpi.comcore.ac.uknih.gov

pH: Acidic conditions generally enhance fluoride diffusion and release from dental materials. mdpi.commdpi.commdpi.comallenpress.com This is particularly relevant in the oral cavity where bacterial metabolism can lead to localized drops in pH. Studies using simulated acidic environments have shown increased fluoride release compared to neutral or alkaline conditions. mdpi.commdpi.comallenpress.com

Immersion Medium: The composition of the surrounding fluid affects fluoride release. Deionized water often results in higher fluoride release compared to artificial saliva, which contains various ions and proteins that can influence the dissolution and diffusion processes. nih.govmdpi.comcore.ac.uknih.gov

Temperature: Higher temperatures can increase the rate of ion diffusion, including fluoride release. mdpi.com

Presence of Adhesive Layer: The application of a dental adhesive layer over a fluoride-releasing material can act as a barrier, reducing the amount of fluoride released. kapd.orgmdpi.comscielo.brnih.gov The extent of this reduction can depend on the type and thickness of the adhesive. kapd.orgnih.gov

Theoretical Models for Fluoride Diffusion and Leaching from Adhesives

Theoretical models are employed to describe and predict the kinetics of fluoride release from polymer matrices. The release process is often modeled as a diffusion-controlled phenomenon, where the rate of release is proportional to the square root of time after the initial burst phase. 43.230.198allenpress.com

A two-term equation is commonly used to describe the cumulative fluoride release, accounting for both the initial rapid dissolution phase and the subsequent long-term diffusive release. 43.230.198nih.gov This model suggests that the total fluoride released is a sum of fluoride released quickly from the surface and fluoride that diffuses slowly from within the bulk of the material. The diffusion coefficient of fluoride within the polymer matrix is a key parameter in these models, influenced by the matrix structure, water content, and temperature.

Modeling helps in understanding the underlying mechanisms and predicting the performance of fluoride-releasing materials over time, although the complexity of the oral environment can introduce variations from theoretical predictions.

Methodological Approaches for Characterizing Fluorever Oba Functional Performance

In Vitro Experimental Designs for Fluoride (B91410) Release Assessment

In vitro studies are crucial for evaluating the fluoride-releasing capabilities of dental materials before clinical use. mdpi.com These designs aim to quantify the amount of fluoride ions released from the material over time under simulated oral conditions.

Application of Ion-Selective Electrode and Spectrophotometric Techniques for Fluoride Quantification

Quantifying fluoride release from materials like FluorEver OBA commonly involves the use of ion-selective electrodes and spectrophotometric techniques. The fluoride ion-selective electrode is a potentiometric sensor that develops a potential across a lanthanum fluoride crystal in the presence of fluoride ions. alsenvironmental.co.uknemi.gov This method measures fluoride ion activity and requires buffering samples and standards to a constant ionic strength and a suitable pH (typically between 5.0 and 8.5) to prevent interference from hydroxide (B78521) ions and the formation of HF. alsenvironmental.co.uknemi.gov Total ionic strength adjustment buffer (TISAB) is often used for this purpose. alsenvironmental.co.uk

Spectrophotometric methods for fluoride determination are typically based on the reaction of fluoride with colored metal chelate complexes. scielo.org.zascirp.org This reaction can either produce a mixed-ligand ternary complex or involve the replacement of a ligand by fluoride, resulting in a color change that can be measured spectrophotometrically. scielo.org.za Examples include methods using aluminium complexes of triphenylmethane (B1682552) dyes or aluminium-resorcin blue complex, where the change in absorbance is proportional to the fluoride concentration. scielo.org.zascirp.org These methods offer advantages such as simplicity and accuracy for fluoride analysis. scielo.org.za

Studies on this compound have utilized ion-specific electrodes to measure fluoride release over time. researchgate.netnih.gov For instance, one study measured fluoride concentration periodically over a total of 6 months using an ion-specific electrode. researchgate.net Another study, also using an ion-selective electrode, reported fluoride release from this compound in deionized water, noting a sharp decline after 24 hours. researchgate.netresearchgate.net

Methodologies for Standardized In Vitro Environmental Simulation

Standardized in vitro environmental simulation is essential to replicate the conditions dental materials encounter in the oral cavity. The oral environment presents various stressors, including mechanical, chemical, and thermal changes, which can influence the performance and degradation of dental materials. mdpi.commums.ac.ir

Methodologies for simulating the oral environment include:

Storage Media: Samples are often stored in distilled water or artificial saliva solutions to simulate the presence of oral fluids. mdpi.comresearchgate.net The type of storage medium can influence fluoride release rates. researchgate.net

Temperature Control: Maintaining a constant temperature, typically 37°C, is standard in in vitro studies to mimic body temperature. researchgate.netnih.gov

Thermal Cycling: This involves repeatedly exposing specimens to alternating hot and cold temperatures to simulate the consumption of hot and cold foods and beverages. mums.ac.irresearchgate.net While traditional thermal cycling units exist, newer systems aim to more closely imitate the natural thermal changes and drinking patterns experienced in the mouth. mums.ac.ir

Mechanical Simulation: Chewing simulators are used to reproduce masticatory forces and movements, assessing wear and fatigue characteristics of dental materials under prolonged use. mdpi.comscispace.com Parameters such as maximum load, number of cycles, and cycling rate are controlled. mdpi.com

Chemical Aging Simulation: This can involve simple storage in water or other media over extended periods, or exposure to specific chemical challenges like acidic solutions to simulate dietary intake or caries formation. mdpi.comnih.gov Accelerated aging protocols, such as cyclic loading, are also employed to compress the effects of normal stresses into shorter timeframes. mdpi.com

In the context of this compound, studies have stored specimens in deionized distilled water or artificial saliva at 37°C to simulate the oral environment for evaluating fluoride release. researchgate.netnih.gov

Evaluation of Adhesive-Substrate Interface Mechanics in Research Models

Evaluating the mechanical properties of the adhesive-substrate interface is critical to understanding the retention and longevity of bonded dental restorations and orthodontic appliances. This involves assessing the strength of the bond formed between the adhesive material and the tooth structure (enamel or dentin).

Advanced Tensile Bond Strength Assessment Methodologies

Tensile bond strength testing measures the resistance of the adhesive interface to forces that pull the bonded surfaces apart. Advanced methodologies often involve using universal testing machines, such as the Instron machine, to apply a tensile force to the bonded specimen until failure occurs. researchgate.netnih.gov The bond strength is calculated by dividing the debonding force by the bonded area. researchgate.net

Studies evaluating this compound have included tensile bond strength assessments. nih.govresearchgate.net One study found that this compound had significantly lower tensile bond strengths compared to a conventional composite cement. nih.govresearchgate.net Despite this, the material might still be indicated in cases where decalcification prevention is a primary concern. nih.govresearchgate.net

Shear Bond Strength Analysis Techniques

Shear bond strength testing evaluates the resistance of the adhesive interface to forces that are applied parallel to the bonded surface, essentially sliding the layers in opposite directions. Similar to tensile bond strength testing, universal testing machines are commonly used for shear bond strength analysis. researchgate.netresearchgate.netmdpi.comnih.gov Specimens, often consisting of a bracket or composite cylinder bonded to a tooth surface, are subjected to a shear force via a blade or wire until debonding occurs. researchgate.netresearchgate.netmdpi.com The shear bond strength is calculated by dividing the maximum force at failure by the bonded surface area. researchgate.netmdpi.com

Research on this compound has also investigated shear bond strengths. researchgate.netscispace.com While some studies have compared the shear bond strength of various orthodontic adhesives, including fluoride-releasing ones, specific detailed findings solely focused on this compound's shear bond strength in isolation were not prominently available in the search results beyond its general classification as a fluoride-releasing orthodontic bonding agent. researchgate.netresearchgate.netscispace.com However, the methodologies applied in studies evaluating similar fluoride-releasing orthodontic adhesives provide insight into the techniques used for this compound. These techniques involve bonding brackets to extracted human teeth and testing the bond strength using a universal testing machine with a crosshead speed typically set at 1 mm/min. researchgate.netnih.gov

Polymerization Efficacy and Material Integrity Investigations

Microhardness testing is one method used to investigate the polymerization efficacy of dental resins. nih.govresearchgate.net It measures the material's resistance to indentation, providing an indication of the degree of monomer conversion during polymerization. A study evaluating this compound noted that microhardness testing indicated the resin underneath metal orthodontic brackets was not thoroughly polymerized, which may have contributed to cohesive failures of the resin composite. nih.govresearchgate.net

Investigations into material integrity can also involve examining the material's surface and bulk properties after exposure to simulated oral conditions, such as thermal cycling or chemical aging. Changes in surface roughness, color stability, and the presence of cracks or degradation products can be assessed using various analytical techniques. While the search results specifically highlighted polymerization issues with this compound based on microhardness testing, broader material integrity investigations would employ a range of methods to fully characterize the material's durability and stability in the oral environment.

Data Tables

Based on the search results, a data point regarding fluoride release from this compound is available:

Material	Time Point	Fluoride Release (ppm)	Citation
This compound	Day 1	2.6	nih.govresearchgate.netresearchgate.net
This compound	Day 2	0.42	nih.govresearchgate.netresearchgate.net
This compound	Day 43	0.04	nih.govresearchgate.netresearchgate.net

Note: This table presents specific fluoride release data points found for this compound. Other studies may have different methodologies, time points, and units.

Detailed Research Findings

Research findings on this compound indicate that it releases small concentrations of fluoride ions over time, characterized by an initial burst followed by a decline. nih.govnih.govresearchgate.netresearchgate.netnih.gov One study reported mean fluoride release values of 2.6 ppm on day 1, decreasing to 0.42 ppm by day 2 and 0.04 ppm by day 43. nih.govresearchgate.netresearchgate.net Despite its fluoride-releasing capability, this compound has been shown to have significantly lower tensile bond strengths compared to conventional composite cements. nih.govresearchgate.net Furthermore, microhardness testing suggested that the polymerization of the resin underneath orthodontic brackets might be incomplete, potentially contributing to cohesive failures. nih.govresearchgate.net Despite the lower bond strength, the fluoride-releasing property of this compound may make it a suitable option in clinical situations where preventing decalcification is a primary concern. nih.govresearchgate.net

Microhardness Profiling for Curing Assessment

Microhardness testing is a widely used method to evaluate the mechanical properties of dental resin composites, providing insights into the material's resistance to indentation and, indirectly, its degree of polymerization or curing. A material that is adequately cured will exhibit higher microhardness values compared to one with incomplete polymerization.

In the context of this compound, microhardness testing has been employed to assess the effectiveness of its curing, particularly in challenging clinical scenarios such as beneath orthodontic brackets. Research utilizing microhardness testing indicated that the resin underneath metal orthodontic brackets bonded with this compound was not thoroughly polymerized. This finding suggests that the presence of opaque structures like metal brackets can potentially impede the light penetration required for complete curing of the adhesive beneath them. Incomplete polymerization can compromise the mechanical properties of the adhesive, potentially contributing to bond failures. While specific microhardness values or detailed profiling data for this compound from these studies were not available in the search results, the application of the technique highlighted a critical aspect of the material's curing performance under specific conditions.

Research on Modulating Fluorever Oba Characteristics and Functionality

Impact of External Stimuli on Fluoride (B91410) Release Dynamics

The rate and duration of fluoride release from dental materials like FluorEver OBA can be influenced by external factors. Investigations have examined the effects of stimuli such as laser irradiation and re-fluoridation regimens on the fluoride release profile.

Effects of Laser Irradiation on Ion Release Kinetics and Enhancement

Studies have investigated the impact of soft laser irradiation on the fluoride release from this compound. One study utilized a gallium arsenide aluminium (Ga As Al) low-level laser with an energy transmission of 5.45 J (30 mW for 180 seconds) and an energy density of 27.54 J/cm² to irradiate orthodontic bonding materials, including this compound. nih.gov The findings indicated that a single laser treatment could enhance the fluoride release from this compound for a duration of up to seven months. nih.gov While the exact mechanism for this enhancement was not definitively explained, it was suggested that differences in the composition of the bonding materials might play a role. nih.gov Scanning electron microscopy (SEM) evaluation in the same study showed no superficial physical ultrastructural effects on the material after laser irradiation. nih.gov

Influence of Re-fluoridation Regimens on Fluoride Recharge and Release Profile

Fluoride-releasing dental materials, including composite resins and glass ionomer cements, have demonstrated the capacity for fluoride recharge when exposed to fluoride-containing environments, followed by subsequent re-release. nih.govresearchgate.netnih.govbalkandentaljournal.comresearchgate.net While specific studies detailing re-fluoridation regimens for this compound were not found, research on similar fluoride-releasing materials provides insight into this phenomenon. Materials exposed to fluoride solutions can absorb fluoride ions, effectively "recharging" their fluoride reservoir. nih.govnih.govbalkandentaljournal.com This recharged fluoride can then be released over time, potentially extending the material's therapeutic effect. nih.govresearchgate.netnih.gov Studies on other materials have shown that the concentration and frequency of fluoride exposure during the re-fluoridation process can influence the amount of fluoride taken up and subsequently released. nih.gov The fluoride release from recharged specimens is often highest immediately after re-fluoridation and gradually decreases. researchgate.net this compound has been observed to continue releasing fluoride for extended periods, suggesting a potential for long-term fluoride availability which could be influenced by re-fluoridation. slideshare.net

Initial fluoride release from this compound has been measured, showing a decline over time. One study reported a mean fluoride release of 2.6 ppm on day 1, decreasing to 0.42 ppm by day 2 and 0.04 ppm by day 43. researchgate.netnih.gov This initial burst followed by a decline is a common characteristic of fluoride-releasing dental materials. researchgate.netnih.govresearchgate.net

Here is a table summarizing the initial fluoride release from this compound based on one study:

Time Point	Mean Fluoride Release (ppm)
Day 1	2.6
Day 2	0.42
Day 43	0.04

Interactive Table: Initial Fluoride Release from this compound

Investigational Approaches for Structural and Compositional Modifications to Enhance Performance

Composite resin adhesives like this compound are composed of a resin matrix, filler particles, and coupling agents. slideshare.netslideshare.net Research into enhancing the performance of such materials typically involves modifying these components. While specific studies detailing investigational approaches for structural and compositional modifications specifically to this compound to enhance its performance were not found in the provided search results, general principles for modifying composite resins apply.

Exploration of Novel Component Integration into Resin Matrices

The resin matrix in composite adhesives is typically based on dimethacrylate monomers, such as Bisphenol A-Glycidyl Methacrylate (Bis-GMA). nih.govslideshare.net Exploring the integration of novel components into this matrix could aim to improve properties such as mechanical strength, wear resistance, or enhance fluoride release characteristics. This might involve incorporating different types of monomers, polymers, or active agents that can interact favorably with the existing matrix and the oral environment. The goal is often to achieve a balance between desirable mechanical properties and sustained therapeutic benefits like fluoride release.

Comparative Research on Fluorever Oba and Other Orthodontic Adhesives

Comparative Analysis of Fluoride (B91410) Release Performance Across Different Adhesives

The ability of an orthodontic adhesive to release fluoride is a significant factor in preventing enamel demineralization, a common complication during orthodontic treatment. Studies have compared the fluoride release profiles of various orthodontic adhesives, including resin-modified glass ionomers (RMGIs), polyacid-modified composite resins (PMCRs), and composite resins.

Research has shown that fluoride release patterns typically involve an initial "burst" within the first 24 hours, followed by a gradual decrease over time, eventually stabilizing at a lower level. researchgate.net For instance, a study comparing a resin-modified glass ionomer (Fuji Ortho LC), a polyacid-modified composite resin (Assure), and a composite control (Transbond XT) found that the bracketed samples released larger initial amounts of fluoride in the first 5 to 6 days for both fluoride-releasing adhesives. nih.govresearchgate.net The PMCR (Assure) was observed to release more fluoride than the RMGI (Fuji Ortho LC) in most protocols. nih.govresearchgate.net

Another study evaluating nine orthodontic adhesives found that among bracket bonding agents, Fuji Ortho LC released the most fluoride, while Enlight LV, ConTec LC, and Transbond XT released negligible amounts. nih.gov Among molar banding cements, Fuji Ortho Band Paste Pak demonstrated the highest fluoride release. researchgate.netnih.gov The higher fluoride release of some materials, like GC Fuji Ortho Band, may be attributed to components such as barium fluoride in their inorganic phase.

Interactive Data Table: Comparative Fluoride Release of Orthodontic Adhesives

Adhesive	Type	Initial Fluoride Release	Long-term Fluoride Release
Fuji Ortho LC	RMGI	High initial burst nih.govresearchgate.netnih.gov	Stabilizes at a lower level researchgate.net
Assure	PMCR	Higher than RMGI in most protocols nih.govresearchgate.net	Gradual decrease nih.govresearchgate.net
Transbond XT	Composite Resin	Negligible nih.gov	Negligible nih.gov
Fuji Ortho Band Paste Pak	RMGI	Highest among tested banding cements researchgate.netnih.gov	Sustained release researchgate.net
Transbond Plus Color Change	Composite Resin	High initial release f1000research.com	Consistent and sustained release f1000research.com
Waldent Orthobond LC	Composite Resin	Lower release throughout the study f1000research.com	Gradual decline f1000research.com
Koden EZ Bond	Composite Resin	High initial release f1000research.com	Declined over time f1000research.com

Evaluation of Mechanical Performance Against Conventional and Experimental Orthodontic Adhesives

The mechanical performance of an orthodontic adhesive, particularly its shear bond strength (SBS), is crucial to withstand the forces of mastication and orthodontic adjustments. The addition of functional components, such as fluorescent agents for easier detection and removal, should not compromise these mechanical properties.

An in vitro and clinical study was conducted to determine if the addition of fluorescent agents alters the mechanical strength of orthodontic adhesives. nih.govnih.gov The study compared a UV light-sensitive adhesive system with a conventional adhesive. The results of the in vitro shear bond strength test showed no statistically significant difference between the two groups. nih.govnih.gov Furthermore, the clinical evaluation over a 24-month period revealed no significant difference in bonding failure rates between the adhesive with the fluorescent agent and the conventional adhesive. nih.govnih.gov This indicates that the incorporation of fluorescent elements does not negatively impact the mechanical performance of the orthodontic adhesive and offers a viable clinical option. nih.govnih.gov

Another in vitro study compared the bonding characteristics of a primerless orthodontic bonding composite (Heliosit) with conventional self-cured and light-cured adhesives. researchgate.net The results showed that the shear bond strength of the primerless composite was less than that of Transbond XT (a light-cured composite) and a light-cured glass ionomer cement, but greater than a self-cured resin. researchgate.net

Interactive Data Table: Comparative Shear Bond Strength of Orthodontic Adhesives

Adhesive Type	Shear Bond Strength (SBS)	Key Finding
Adhesive with Fluorescent Agent	Similar to conventional adhesive nih.govnih.gov	The addition of fluorescent agents does not alter mechanical strength. nih.govnih.gov
Conventional Adhesive	Serves as a control for comparison nih.govnih.gov	Established performance in clinical use.
Primerless Light-Cured Composite (Heliosit)	7.4 MPa ± 1.00 MPa researchgate.net	Lower SBS than Transbond XT but within clinically acceptable range. researchgate.net
Light-Cured Composite (Transbond XT)	9.33 MPa ± 1.01 MPa researchgate.net	Higher SBS compared to the primerless composite. researchgate.net
Light-Cured Glass Ionomer Cement	7.81 MPa ± 1.30 MPa researchgate.net	Comparable SBS to the primerless composite. researchgate.net

Assessment of Polymerization Characteristics and Material Integrity in Comparative Studies

Studies comparing adhesives with and without fluorescent agents have indirectly assessed polymerization and material integrity by evaluating the final mechanical performance. The finding that shear bond strength and clinical failure rates are not significantly different between fluorescent and non-fluorescent adhesives suggests that the polymerization process is not adversely affected by the fluorescent components. nih.govnih.gov This implies that the material achieves a comparable degree of conversion and cross-linking, resulting in similar mechanical integrity.

The purpose of incorporating fluorescent agents is to make the adhesive visible under ultraviolet (UV) light, which aids in its complete and safe removal after treatment. nih.gov A study comparing the fluorescent properties of six different orthodontic adhesives found that they exhibited varying degrees of fluorescence. nih.gov Some resins were significantly brighter under UV light, which would facilitate their identification and removal, while others showed little difference from the tooth itself. nih.gov The viscosity of the adhesive did not appear to influence its fluorescence. nih.gov This highlights that while the addition of fluorescent agents can be beneficial, their effectiveness can vary between different products.

Advanced Analytical and Characterization Techniques in Fluorever Oba Research

Spectroscopic Methods for Material Composition and Structural Elucidation

Spectroscopic techniques are fundamental in identifying the chemical functional groups present within FluorEver OBA and elucidating its molecular structure and the characteristics of its polymer network.

Fourier Transform Infrared (FTIR) Spectroscopy for Chemical Structure Analysis

Fourier Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying organic and inorganic components within a material by analyzing their vibrational modes. When infrared light passes through a sample, specific frequencies are absorbed, corresponding to the characteristic vibrations of molecular bonds. The resulting spectrum of absorbed frequencies provides a unique chemical fingerprint of the material. In the context of resin-modified materials, FTIR can be used to assess the degree of conversion of monomers during polymerization and identify the presence of various functional groups associated with the resin matrix and fillers. While direct FTIR analysis specifically on this compound is not detailed in the provided search results, FTIR spectroscopy has been utilized to study the acid-base reaction in resin-modified glass-ionomers, highlighting its utility in understanding the curing mechanisms and material changes in dental adhesives exportersindia.com. The application of FTIR to this compound would similarly allow for the identification of its polymeric backbone, potential co-monomers, and inorganic filler components, contributing to a complete compositional analysis.

Microscopic Investigations of Adhesive Morphology and Interfacial Interactions

Microscopic techniques offer visual information about the surface topography, internal structure, and interactions of this compound with bonded substrates at various scales.

Scanning Electron Microscopy (SEM) for Surface Topography and Fracture Analysis

Scanning Electron Microscopy (SEM) is widely used to examine the surface morphology and ultrastructure of materials with high resolution. By scanning a focused electron beam across the sample surface and detecting secondary or backscattered electrons, SEM can produce detailed images revealing surface topography, features like filler particles, voids, and the quality of interfaces. SEM has been employed in studies involving this compound and similar orthodontic bonding materials to evaluate surface changes and the effects of various treatments, such as laser irradiation americanelements.comfishersci.nlfishersci.at. It is valuable for assessing the integrity of the adhesive surface over time, observing the effects of environmental exposure, and analyzing fracture surfaces to understand failure mechanisms. For this compound, SEM can visualize the distribution and size of filler particles within the resin matrix and examine the adhesive interface with the tooth structure after debonding. SEM evaluation of bracket margins bonded with light-cured bonding agents revealed particle depositions of irregular shape and size fishersci.at. Studies using SEM on this compound showed no superficial physical ultrastructural effects after soft laser irradiation fishersci.nl.

Atomic Force Microscopy (AFM) for Nanoscale Features and Surface Roughness

Atomic Force Microscopy (AFM) is a scanning probe microscopy technique that provides high-resolution three-dimensional surface profiles at the nanoscale. It operates by scanning a sharp tip attached to a cantilever across the sample surface and measuring the deflection of the cantilever due to atomic forces. AFM is particularly useful for quantifying surface roughness, observing nanoscale features like individual filler particles or surface irregularities, and studying the adhesive-substrate interface at a very fine level. While one search result mentions AFM in a study that also discusses this compound's fluoride (B91410) release, the AFM analysis was conducted on nanoparticle-coated films and not directly on this compound itself wikipedia.org. However, the general application of AFM to dental materials allows for detailed characterization of the surface texture of this compound, which can influence bacterial adhesion and the longevity of the bond.

Computational and Theoretical Modeling in Fluorever Oba Research

Molecular Dynamics Simulations of Polymer Network Formation and Swelling Behavior

Molecular Dynamics (MD) simulations are a computational technique used to model the physical movements of atoms and molecules in a system over time. By simulating the interactions between particles based on defined force fields, MD can provide dynamic information about complex processes such as the formation and swelling of polymer networks nih.govuni.lucymitquimica.comchemicalbook.comthegoodscentscompany.com.

In the context of a material like FluorEver OBA, which likely involves a polymer matrix, MD simulations could be used to:

Simulate Polymer Network Formation: Model the cross-linking process and the resulting network structure, including factors like cross-link density and heterogeneity.

Investigate Swelling Behavior: Study how the polymer network interacts with solvents (e.g., water or saliva in an oral environment) and how this interaction leads to swelling nih.govuni.lucymitquimica.comchemicalbook.comthegoodscentscompany.com. Swelling is a critical factor in the release of embedded agents, as it can create pathways for diffusion. MD simulations can provide insights into the degree of swelling, the dynamics of solvent penetration, and the resulting changes in network structure.

Analyze Polymer Dynamics: Examine the mobility of polymer chains within the network and how this is affected by swelling and interaction with other components. This mobility can influence the rate of fluoride (B91410) diffusion.

Studies on generic polymer networks using MD simulations have shown that these methods can accurately predict swelling ratios under different conditions and provide details about the structural and dynamic properties of the polymer chains and solvent within the network nih.govuni.lucymitquimica.com. While these findings are not specific to this compound, they demonstrate the capability of MD simulations to model phenomena relevant to its potential polymer matrix.

Density Functional Theory (DFT) for Electronic Structure, Reactivity, and Ion Interaction Mechanisms

Density Functional Theory (DFT) is a quantum mechanical method used to investigate the electronic structure of atoms, molecules, and materials. It is particularly useful for understanding chemical reactivity and the nature of interactions between different species, including ions.

For a fluoride-releasing material, DFT calculations could be applied to:

Determine Electronic Structure: Analyze the distribution of electrons within the fluoride-containing components and the polymer matrix. This can provide insights into the stability and potential reactivity of these components.

Study Reactivity: Investigate how the fluoride species might interact chemically with the polymer matrix or the surrounding environment. DFT can help identify potential reaction pathways and energy barriers.

Model Ion Interaction Mechanisms: Examine the specific interactions between fluoride ions and the polymer network or other ions present in the material or the surrounding medium. This could include studying hydrogen bonding, electrostatic interactions, or coordination effects that influence fluoride binding and release.

General DFT studies have been used to explore the interaction of fluoride anions with various host molecules, demonstrating the method's ability to quantify interaction energies and identify the nature of the interactions. These studies, while not on this compound, illustrate how DFT can be used to understand the fundamental interactions governing fluoride behavior in a material.

Predictive Modeling of Fluoride Release Kinetics and Material Degradation Pathways

Predictive modeling combines theoretical frameworks and computational techniques to forecast the behavior of materials over time, such as the rate of fluoride release and potential degradation pathways. While specific predictive models for this compound were not found, the principles of modeling release kinetics and degradation are applicable to fluoride-releasing materials.

Predictive modeling approaches could involve:

Modeling Release Kinetics: Developing mathematical models, potentially informed by MD and DFT results, to describe the rate at which fluoride ions are released from the material into the surrounding environment. These models can consider factors like diffusion coefficients, swelling behavior, and the concentration of fluoride within the matrix. Studies on other fluoride-releasing dental materials have utilized modeling to compare release profiles and predict future release amounts.

Identifying Degradation Pathways: Using computational methods to explore how the material might degrade over time under various conditions (e.g., exposure to water, enzymes, or mechanical stress). DFT could help identify vulnerable bonds or reaction sites, while MD could simulate the physical breakdown of the polymer network. Understanding degradation is crucial for predicting the long-term performance and stability of the material.

While the cited studies on fluoride release modeling are for different materials like glass ionomer cements, they highlight the potential of computational approaches to predict and understand release behavior. Applying similar modeling techniques to a material like this compound could provide valuable insights into its fluoride release profile and longevity.

Future Research Directions and Unexplored Avenues for Fluorever Oba

Development of Novel Fluoride-Releasing Mechanisms and Controlled Delivery Systems

The current understanding of fluoride (B91410) release from materials like FluorEver OBA suggests mechanisms involving surface phenomena and diffusion from the material matrix. kapd.org However, the typical release profile, characterized by a high initial burst followed by a sharp decrease, may not provide optimal long-term therapeutic levels of fluoride. slideshare.netbalkandentaljournal.comumn.edumdpi.comresearchgate.netresearchgate.net Future research should explore novel mechanisms to achieve a more sustained and controlled release of fluoride from this compound. This could involve investigating different fluoride-containing fillers with tailored dissolution rates, modifying the resin matrix to control diffusion kinetics, or developing encapsulation techniques to regulate fluoride release over extended periods. nih.govpreprints.orgpjsr.org The aim is to maintain a consistent therapeutic fluoride concentration in the vicinity of the adhesive, providing continuous protection against demineralization throughout the entire duration of orthodontic treatment. nih.govpjsr.orgpocketdentistry.com Research into controlled delivery systems, potentially drawing inspiration from advancements in drug delivery technologies, could lead to innovative formulations of this compound that provide a more stable and predictable fluoride release profile. nih.govpjsr.orgresearchgate.net

Integration with Smart Material Concepts and Responsive Release Technologies

The oral environment is dynamic, with significant fluctuations in pH, particularly during and after food consumption, which can lead to demineralization. Incorporating smart material concepts into this compound represents a promising future research direction. ipinnovative.commdpi.compreprints.orgmultiresearchjournal.comresearchgate.net Smart dental materials are designed to respond to changes in their environment, such as a drop in pH. ipinnovative.commdpi.commultiresearchjournal.comresearchgate.net Future research could focus on developing this compound formulations that exhibit responsive fluoride release, increasing fluoride output under acidic conditions when it is most needed to counteract demineralization and reducing release at neutral pH. ipinnovative.commdpi.commdpi.comresearchgate.net This could be achieved by incorporating pH-sensitive components into the adhesive matrix or fillers. ipinnovative.commultiresearchjournal.com Such responsive release technologies could optimize the therapeutic effect of this compound, providing targeted fluoride delivery precisely when the risk of caries is highest. mdpi.com

Long-Term In Vitro Degradation Studies and Comprehensive Biostability Research

This compound is expected to remain in the oral cavity for the entire duration of orthodontic treatment, which can span several years. Therefore, understanding its long-term degradation behavior and biostability in the complex oral environment is crucial. While some studies have assessed fluoride release over extended periods, comprehensive research into the degradation of the adhesive matrix and fillers is needed. balkandentaljournal.comumn.edumdpi.comumanitoba.ca Future research should involve long-term in vitro studies simulating oral conditions to evaluate changes in the material's mechanical properties, structural integrity, and the potential release of degradation products over time. dntb.gov.ua Assessing the biostability of this compound in the presence of saliva, enzymes, and oral bacteria is essential to ensure its continued efficacy and safety throughout its functional lifespan.

Q & A

Basic Research Questions

Q. What analytical techniques are recommended for characterizing FluorEver OBA’s molecular structure, and how can reproducibility be ensured?

• Methodological Answer :

• Employ nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C) to determine atomic connectivity and stereochemistry.
• Validate molecular weight via high-resolution mass spectrometry (HRMS) and crystallize samples for X-ray diffraction to confirm 3D structure .
• Reproducibility requires detailed protocols (e.g., solvent purity, instrument calibration) in the "Experimental" section of publications, adhering to journal guidelines for compound characterization .

Q. How can researchers optimize synthesis protocols for this compound to achieve high yield and purity?

• Methodological Answer :

• Use Design of Experiments (DOE) to systematically vary parameters (temperature, catalyst loading, solvent polarity) and identify optimal conditions .
• Validate purity via HPLC (≥95% purity threshold) and characterize intermediates with Fourier-transform infrared spectroscopy (FTIR) to track functional group transformations .
• Document side products and purification steps (e.g., column chromatography gradients) to enable replication .

Advanced Research Questions

Q. How should experimental designs address stability discrepancies in this compound under varying environmental conditions?

• Methodological Answer :

• Conduct accelerated stability studies by exposing this compound to stressors (pH 2–12, UV light, 40–80°C) and monitor degradation via LC-MS.
• Use kinetic modeling (e.g., Arrhenius plots) to predict shelf life. Example experimental setup:

Condition	Temperature (°C)	pH	Degradation Rate (%/day)	Analytical Method
Acidic Hydrolysis	50	2	12.3 ± 1.5	LC-MS
Oxidative Stress	40	7	5.8 ± 0.9	UV-Vis

• Replicate experiments across independent labs to validate findings, addressing equipment bias .

Q. What strategies resolve contradictions in reported reactivity data for this compound with organic substrates?

• Methodological Answer :

• Perform meta-analysis of published datasets to identify confounding variables (e.g., solvent polarity, substrate steric effects).
• Design controlled cross-comparison studies using standardized substrates (e.g., benzyl chloride vs. tert-butyl chloride) to isolate electronic vs. steric influences .
• Apply multivariate regression to quantify the impact of variables, ensuring data transparency via open-access repositories .

Q. How can multi-step synthetic pathways incorporating this compound avoid intermediate degradation?

• Methodological Answer :

• Integrate real-time monitoring (e.g., in-situ NMR or Raman spectroscopy) to detect unstable intermediates .
• Use computational modeling (DFT) to predict reactive hotspots and design protective groups for sensitive functional moieties .
• Validate pathway robustness through stress testing (e.g., prolonged reaction times, excess reagents) and publish raw spectral data for peer validation .

Data Integrity & Reproducibility

Q. What frameworks ensure open-access compliance and FAIR standards for this compound research data?

• Methodological Answer :

• Deposit raw datasets (spectra, chromatograms) in repositories like Zenodo or Figshare with unique DOIs, linking them to publications .
• Annotate metadata using domain-specific standards (e.g., MIAME for microarray data) to enhance reusability .
• Provide detailed "Materials and Methods" sections, including instrument model numbers and software versions, to meet Beilstein Journal guidelines .